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Compound of Interest

Compound Name: Pentafluorobenzene

Cat. No.: B134492

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for
pentafluorobenzene (CesHFs5), a versatile fluorinated aromatic compound utilized in organic

synthesis, advanced materials science, and as a solvent in various chemical processes.[1][2]
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

protection of the environment.

Chemical and Physical Properties

Pentafluorobenzene is a colorless to light yellow liquid with a faint, sweet odor.[1] It is
characterized by high thermal stability, low reactivity, and chemical inertness, making it a
valuable component in high-temperature reactions and as a non-reactive solvent.[1][2]
However, it is also highly flammable and possesses specific hazards that necessitate careful
handling.[1][3]

Table 1: Physical and Chemical Properties of Pentafluorobenzene
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Property

Value

Molecular Formula

CeHFs[1][4][5]

Molecular Weight 168.07 g/mol [2][4][5]

CAS Number 363-72-4[1][4][5]

Appearance Colorless to light yellow liquid[1][2][6]
Odor Faint, sweet odor[1]

Melting Point -48 °C (-54.4 °F)[2][4][5][6]

Boiling Point 85 °C (185 °F)[2][4][5][6]

Flash Point 10 °C (50 °F) - Closed Cupl[4][5]
Density 1.514 g/mL at 25 °C[6][7]

Vapor Density

5.80 (Air = 1.0)[4][8]

Solubility in Water

Insoluble[1][3][6]

Stability

Stable under normal conditions.[1][4][6]

Hazard Identification and Classification

Pentafluorobenzene is classified as a hazardous substance with multiple risk factors.
Understanding these hazards is the first step toward safe handling.

Table 2: GHS Hazard Classification for Pentafluorobenzene
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor[9][10]
o H302: Harmful if swallowed[9]
Acute Toxicity, Oral 4
[10]
) ) o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2 ]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[4]
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation[4][9]
Tract Irritation)
Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term 3

Hazard

with long lasting effects[9]

Primary Hazards:

o Flammability: Pentafluorobenzene is a highly flammable liquid and vapor.[1][3][9] Vapors

are heavier than air and may travel considerable distances to a source of ignition and flash

back.[4][5]

o Health Hazards: It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[4][9][11] The toxicological properties have not been fully

investigated.[3]

e Environmental Hazards: It is harmful to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[9]

Safe Handling and Storage Protocols

Strict adherence to safe handling and storage procedures is mandatory when working with

pentafluorobenzene.
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Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors.[9][12] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[4][5][8]

« Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,
must be eliminated from the work area.[1][9] Use explosion-proof electrical, ventilating, and
lighting equipment.[4][8][9]

 Static Discharge: Take precautionary measures against static discharges.[4][5][9] All metal
parts of equipment must be grounded to prevent the ignition of vapors by static electricity.[4]
[5] Use non-sparking tools.[4][9]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part

Protection

Specifications and
Remarks

Eyes/Face

Safety glasses with side

shields or chemical goggles.[9]

Contact lenses may pose a
special hazard as they can
absorb and concentrate
irritants.[9] A written policy on
contact lens use should be
established.[9]

Skin

Chemical-resistant gloves
(e.g., Viton®, PVC).[5][9]

The breakthrough time of the
glove material must be
considered.[5][9] Always
inspect gloves before use.[5]
Wear appropriate protective
clothing, such as a lab coat or
overalls, to prevent skin
exposure.[5][9][12] An apron
may be necessary for larger
quantities.[9]

Respiratory

Not typically required for small-
scale laboratory use with

adequate ventilation.

For large-scale use,
emergencies, or if exposure
limits are exceeded, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator should be used.[4][5]

Footwear

Safety footwear or safety

gumboots (e.g., Rubber).[9]

Non-sparking safety or
conductive footwear should be

considered.[9]

Storage

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][5][9]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][9]
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o Store away from incompatible materials, particularly strong oxidizing agents.[1][4][6]
» Protect containers from physical damage and check regularly for leaks.[9]

o DO NOT store in pits, depressions, basements, or areas where vapors may be trapped.[9]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of
pentafluorobenzene in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://wap.guidechem.com/encyclopedia/pentafluorobenzene-dic3737.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13948~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:10:57~~Pentafluorobenzene~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366226.htm
https://store.apolloscientific.co.uk/storage/msds/PC5450_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC5450_msds.pdf
https://www.benchchem.com/product/b134492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Safe Handling of Pentafluorobenzene

Preparation

Conduct Risk Assessment

\ 4

Select Appropriate PPE

Y

Prepare Work Area (Fume Hood, Grounding)

Proceed with caution

Handling
Y

Dispense Chemical

Y

Perform Experiment

Decontaminate Glassware & Surfaces Administer First Aid & Seek Medical Attention

\ 4

Dispose of Waste

Store remaining chemical

Storage

Store in Approved Location
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Interconnected Safety Precautions for Pentafluorobenzene

Primary Hazards

Toxicity (Harmful, Irritant) Flammability Environmental Hazard

Personal Protective Equipment Engineering Controls Safe Handling Practices

(Gloves, Goggles) (Fume Hood, Grounding) (Avoid Ignition Sources) Rroper Storage

Personnel Safety Environmental Protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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